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Compound of Interest

Compound Name: SK-216

Cat. No.: B10788244

Application Notes and Protocols for SK-216
For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation and use of SK-216, a
potent and selective inhibitor of Plasminogen Activator Inhibitor-1 (PAI-1), for in vitro assays.

Introduction

SK-216 is a small molecule inhibitor of PAI-1, a key regulator of the fibrinolytic system.[1] By
inhibiting PAI-1, SK-216 can modulate a variety of cellular processes, including cell migration
and angiogenesis, making it a valuable tool for research in oncology, fibrosis, and
cardiovascular diseases.[2] In in vitro studies, SK-216 has been shown to inhibit VEGF-
induced migration and tube formation in Human Umbilical Vein Endothelial Cells (HUVECS).[2]

Quantitative Data Summary

The following table summarizes the key quantitative data for SK-216.
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Property Value Source

Molecular Weight 533.52 g/mol [1]

o 2.67 mg/mL (5 mM) with gentle
Solubility in Water

warming
Solubility in DMSO 10 mM [1]
In Vitro ICso 44 uM for PAI-1 inhibition [1]

25 uM and 50 uM have been
Effective In Vitro Concentration  shown to inhibit PAI-1 [3]

expression and cell invasion.

Experimental Protocols
Protocol 1: Preparation of a 10 mM SK-216 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of SK-216 in Dimethyl
Sulfoxide (DMSO).

Materials:

SK-216 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Calibrated micropipettes
Procedure:
o Calculate the required mass of SK-216:

o To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:
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= Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

» Mass (mg) = 10 mmol/L x 0.001 L x 533.52 g/mol x 1000 mg/g = 5.3352 mg

Weigh SK-216:

o Carefully weigh out approximately 5.34 mg of SK-216 powder and place it in a
microcentrifuge tube.

Add DMSO:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the SK-216 powder.

Dissolve the compound:

o Vortex the tube thoroughly until the SK-216 is completely dissolved. Gentle warming may
be applied if necessary to aid dissolution.

Storage:

o Store the 10 mM stock solution in aliquots at -20°C or -80°C to avoid repeated freeze-thaw
cycles. When stored at -80°C, the solution is stable for up to 6 months. For storage at
-20°C, it is recommended to use the solution within 1 month.[3]

Visualizations
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SK-216 Stock Solution Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10788244#preparing-sk-216-stock-solution-for-in-
vitro-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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